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Compound of Interest

Compound Name: 8-Ethoxyocta-1,6-diene

Cat. No.: B15483881 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the chemical properties and structure of 8-Ethoxyocta-1,6-
diene. Despite a comprehensive search of available scientific literature and chemical

databases, it is apparent that this specific compound is not well-documented. Publicly

accessible information regarding its detailed chemical properties, experimental protocols for its

synthesis, and its biological activity is exceptionally limited. This guide, therefore, serves to

summarize the known foundational data and provides context based on the general

characteristics of related alkoxy-dienes.

Core Chemical Identity
Based on available chemical registration information, the fundamental identifiers for 8-
Ethoxyocta-1,6-diene are as follows:

Property Value

CAS Number 51586-85-7

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol
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The chemical structure of 8-Ethoxyocta-1,6-diene consists of an eight-carbon chain containing

two double bonds at positions 1 and 6. An ethoxy group (-OCH₂CH₃) is attached to the eighth

carbon. The presence of the diene system and the ether linkage are the key functional features

that would be expected to govern its reactivity.

A logical representation of its synthesis could be conceptualized as the etherification of octa-

1,6-dien-8-ol. This is a hypothetical pathway as no specific synthesis protocols for this

compound have been found.
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properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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